Cas no 21272-80-0 (Benzene, [nitro[(phenylmethyl)sulfonyl]methyl]-)

• Product name: Benzene, [nitro[(phenylmethyl)sulfonyl]methyl]-
• CAS No: 21272-80-0
• MF: C₁₄H₁₃NO₄S
• MW: 291.32232260704
• CID: 3909019

Benzene, [nitro[(phenylmethyl)sulfonyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, [nitro[(phenylmethyl)sulfonyl]methyl]-
• Benzene, [nitro[(phenylmethyl)sulfonyl]methyl]- (9CI)

• Inchi： 1S/C14H13NO4S/c16-15(17)14(13-9-5-2-6-10-13)20(18,19)11-12-7-3-1-4-8-12/h1-10,14H,11H2
• InChI Key： DDBVZASDIIMROX-UHFFFAOYSA-N
• SMILES： C1(C([N+]([O-])=O)S(CC2=CC=CC=C2)(=O)=O)=CC=CC=C1

Experimental Properties

• Density: 1.339±0.06 g/cm3(Predicted)
• Boiling Point: 504.7±50.0 °C(Predicted)
• pka: 2.31±0.50(Predicted)